
Electrochemical Window of [C3MPr]NTf2: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: [C3MPr]NTf2

Cat. No.: B1592958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the electrochemical window of the ionic

liquid 1-methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated

as [C3MPr]NTf2 or PYR13-TFSI. This guide is intended for researchers, scientists, and drug

development professionals who utilize electrochemical techniques and require a stable and

well-characterized electrolyte.

[C3MPr]NTf2 is a pyrrolidinium-based ionic liquid known for its favorable physicochemical

properties, including good thermal stability, and a wide electrochemical stability window, making

it a suitable electrolyte for various electrochemical applications.[1]

Quantitative Data: Electrochemical Window
The electrochemical window is a critical parameter for an electrolyte, defining the potential

range within which it is electrochemically stable and does not undergo oxidation or reduction.

For [C3MPr]NTf2, the electrochemical window is consistently reported to be approximately 5

volts. This wide window makes it an attractive choice for applications requiring high operating

voltages.
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Parameter Value
Working
Electrode

Reference
Electrode

Source(s)

Electrochemical

Window
~5 V Not Specified Not Specified [2]

Electrochemical

Stability Window
5.0 V (at 80 °C) Not Specified Not Specified [3]

Electrochemical

Stability Window
5 V Carbon Not Specified [4]

Experimental Protocol: Determination of the
Electrochemical Window
The electrochemical window of [C3MPr]NTf2 is typically determined using cyclic voltammetry

(CV). The following protocol outlines the standard methodology.

1. Materials and Equipment:

Ionic Liquid: High-purity [C3MPr]NTf2. It is crucial to dry the ionic liquid under vacuum

before use to minimize water content, which can significantly narrow the electrochemical

window.

Electrochemical Cell: A three-electrode cell configuration is used.

Working Electrode (WE): A polished glassy carbon (GC) or platinum (Pt) electrode is

commonly employed.[4]

Counter Electrode (CE): A platinum coil or wire.

Reference Electrode (RE): A non-aqueous reference electrode, such as a silver wire in a

solution of silver nitrate in an organic solvent (Ag/Ag+). A silver wire can also be used as a

quasi-reference electrode, which should be calibrated against a known redox couple like

ferrocene/ferrocenium (Fc/Fc+).[5]

Potentiostat: An instrument capable of performing cyclic voltammetry.
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Inert Atmosphere: A glovebox or Schlenk line to maintain an inert atmosphere (e.g., argon or

nitrogen) and minimize exposure to air and moisture.

2. Sample Preparation:

Place a measured volume of the dried [C3MPr]NTf2 into the electrochemical cell inside an

inert atmosphere glovebox.

Assemble the three-electrode setup, ensuring the electrodes are properly immersed in the

ionic liquid and that the tip of the reference electrode is positioned close to the working

electrode.

3. Cyclic Voltammetry Measurement:

Connect the electrodes to the potentiostat.

Set the potential range to be scanned. A wide range, for example, from -3.0 V to +3.0 V vs.

the reference electrode, is typically chosen for the initial scan.

Set the scan rate. A common scan rate for determining the electrochemical window is

between 10 and 100 mV/s.[5]

Initiate the cyclic voltammogram. The potential is swept from the initial potential to the vertex

potential and then back.

Record the resulting current as a function of the applied potential.

4. Data Analysis:

The electrochemical window is determined from the resulting voltammogram.

The cathodic limit is the potential at which a significant increase in cathodic (negative)

current is observed, corresponding to the reduction of the cation ([C3MPr]+).

The anodic limit is the potential at which a significant increase in anodic (positive) current is

observed, corresponding to the oxidation of the anion ([NTf2]-).
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The electrochemical window is the difference between the anodic and cathodic limits. A

current density cutoff (e.g., 0.1 or 0.5 mA/cm²) is often used to define these limits objectively.

[5]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the

electrochemical window of [C3MPr]NTf2.
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Experimental workflow for determining the electrochemical window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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